2-Bromo-4-chloromethyl-1-methoxymethoxy-benzene

• CAS No.: 1400744-40-2
• Molecular Formula: C9H10BrClO2
• Molecular Weight: 265.53 g/mol
• IUPAC Name: 2-bromo-4-(chloromethyl)-1-(methoxymethoxy)benzene
• InChI: InChI=1S/C9H10BrClO2/c1-12-6-13-9-3-2-7(5-11)4-8(9)10/h2-4H,5-6H2,1H3
• InChI Key: VLIVKFDMKBRGGZ-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)CCl)Br

Description

2-Bromo-4-chloromethyl-1-methoxymethoxy-benzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3-Bromo-4-methoxymethoxy-phenyl)-methanol (250 mg) was dissolved in DCM (20 mL), pyridine (0.15 mL) was added followed by thionyl chloride (0.15 mL), and the mixture was stirred for 1 hour. The mixture was partitioned with water and ethyl acetate. The solvent removal gave 2-bromo-4-chloromethyl-1-methoxymethoxy-benzene as a clear oil, which was used directly in next step. The oil was dissolved in acetone, and sodium iodide (300 mg) was added. The mixture was stirred overnight and a yellow precipitate was formed. Extraction with ethyl acetate and water gave 2-iodo-4-chloromethyl-1-methoxymethoxy-benzene as a brown oil that turned into solid after standing. 1HNMR (CDCl3, 300 MHz): 7.58 (d, J=2.0 Hz, 1H), 7.25 (dd, J=2.0, 8.5 Hz, 1H), 7.07 (d, J=8.5 Hz, 1H), 5.25 (s, 2H), 4.39(s, 2H), 3.51 (s, 3H) ppm. The iodide (170 mg) and trimethylphosphate (0.1 mL) were mixed and stirred at 120° C. for 1 hour. After cooling to room temperature, the reaction mixture was directly applied to silica gel column eluting with 5% MeOH in DCM to yield 150 mg of the corresponding phosphonate.